Cas no 2168670-91-3 (1-(4-methylphenyl)bicyclo2.1.1hexan-2-one)

• Product Name: 1-(4-methylphenyl)bicyclo2.1.1hexan-2-one
• CAS No: 2168670-91-3
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 5999723
• PubChem ID: 165760130
• Update Time: 2025-07-01

1-(4-methylphenyl)bicyclo2.1.1hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)bicyclo2.1.1hexan-2-one
• 2168670-91-3
• 1-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one
• EN300-1572816

• Inchi： 1S/C13H14O/c1-9-2-4-11(5-3-9)13-7-10(8-13)6-12(13)14/h2-5,10H,6-8H2,1H3
• InChI Key： DPEWKSYENRADIH-UHFFFAOYSA-N
• SMILES： O=C1CC2CC1(C1C=CC(C)=CC=1)C2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-methylphenyl)bicyclo2.1.1hexan-2-one

Introduction to 1-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168670-91-3)

1-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2168670-91-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic ketone features a fused ring system with a phenyl substituent, making it a versatile scaffold for medicinal chemistry applications. The structural motif of this molecule combines the rigidity of the bicyclic framework with the electronic and steric influences of the aromatic ring, which has led to its exploration in various synthetic and pharmacological contexts.

The bicyclo[2.1.1]hexan-2-one core is a common structural motif in natural products and synthetic intermediates, known for its potential biological activity and synthetic utility. The presence of a ketone group at the 2-position and a methylphenyl substituent at the 1-position introduces opportunities for further functionalization and interaction with biological targets. This compound has garnered attention due to its potential role as a building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in bicyclic compounds as pharmacophores due to their unique spatial and electronic properties. The rigid three-dimensional structure of bicyclo[2.1.1]hexan-2-one derivatives can facilitate specific binding interactions with biological macromolecules, such as enzymes and receptors. The 4-methylphenyl group, on the other hand, contributes to the molecule's lipophilicity and can be tailored to modulate binding affinities and pharmacokinetic profiles.

One of the key areas of research involving 1-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one is its application in drug discovery programs. Researchers have leveraged this scaffold to develop inhibitors targeting various disease-related enzymes and pathways. For instance, derivatives of this compound have been investigated for their potential antitumor properties, where the rigid bicyclic core enhances binding specificity to critical kinases involved in cancer cell proliferation.

The synthesis of 1-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one presents an interesting challenge due to the complexity of its fused ring system. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric transformations, have been employed to construct this motif with high enantioselectivity. These synthetic approaches not only highlight the compound's structural complexity but also demonstrate the ingenuity of modern organic synthesis in accessing complex molecular architectures.

Recent studies have also explored the biochemical properties of 1-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one and its derivatives. Computational modeling has been instrumental in understanding how these molecules interact with biological targets at the molecular level. By integrating experimental data with computational techniques, researchers have gained insights into the binding modes and mechanistic pathways associated with these compounds.

The pharmacological profile of bicyclo[2.1.1]hexanone derivatives has been extensively studied, particularly in relation to their potential as scaffolds for central nervous system (CNS) drugs. The combination of lipophilicity provided by the phenyl group and the rigid bicyclic core makes these compounds attractive candidates for crossing the blood-brain barrier, which is crucial for treating neurological disorders.

In conclusion, 1-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168670-91-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration as a scaffold for drug development underscores the importance of structurally diverse molecules in addressing complex diseases.